Cas no 97423-96-6 (3,5,9-Trioxa-4-phosphapentacosan-1-aminium-10-14C,4-hydroxy-N,N,N-trimethyl-10-oxo-7-[(1-oxohexadecyl-1-14C)oxy]-, inner salt,4-oxide, (7R)- (9CI))

• Product Name: 3,5,9-Trioxa-4-phosphapentacosan-1-aminium-10-14C,4-hydroxy-N,N,N-trimethyl-10-oxo-7-[(1-oxohexadecyl-1-14C)oxy]-, inner salt,4-oxide, (7R)- (9CI)
• CAS No: 97423-96-6
• MF: C₄₀H₈₀NO₈P
• MW: 738.023957252502
• CID: 803658
• Update Time: 2024-02-01

3,5,9-Trioxa-4-phosphapentacosan-1-aminium-10-14C,4-hydroxy-N,N,N-trimethyl-10-oxo-7-[(1-oxohexadecyl-1-14C)oxy]-, inner salt,4-oxide, (7R)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 3,5,9-Trioxa-4-phosphapentacosan-1-aminium-10-14C,4-hydroxy-N,N,N-trimethyl-10-oxo-7-[(1-oxohexadecyl-1-14C)oxy]-, inner salt,4-oxide, (7R)- (9CI)
• 3,5,9-Trioxa-4-phosphapentacosan-1-aminium-10-14C,4-hydroxy-N,N,N-trimethyl-10-oxo-7-[(1-oxohexadecyl-1-14C)oxy]-, inner salt
• PHOSPHATIDYLCHOLINE, L-ALPHA-DIPALMITOYL, [DIPALMITOYL-1-14C]
• [(2R)-2,3-di(hexadecanoyloxy)propyl] 2-(trimethylazaniumyl)ethyl phosphate
• L-3-PHOSPHATIDYLCHOLINE,1,2-DI[1-14C]PALMITOYL

• Inchi： 1S/C40H80NO8P/c1-6-8-10-12-14-16-18-20-22-24-26-28-30-32-39(42)46-36-38(37-48-50(44,45)47-35-34-41(3,4)5)49-40(43)33-31-29-27-25-23-21-19-17-15-13-11-9-7-2/h38H,6-37H2,1-5H3/t38-/m1/s1/i39+2,40+2
• InChI Key： KILNVBDSWZSGLL-WYTZSWIOSA-N
• SMILES： [C@@H](O[14C](=O)CCCCCCCCCCCCCCC)(CO[14C](=O)CCCCCCCCCCCCCCC)COP([O-])(=O)OCC[N+](C)(C)C

Computed Properties

• Exact Mass: 737.569
• Monoisotopic Mass: 737.569
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 50
• Rotatable Bond Count: 40
• Complexity: 826
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 111A^2

Experimental Properties

• PSA: 121.00000
• LogP: 11.68200